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Compound of Interest

Compound Name: 3-(Benzyloxy)benzoyl chloride

Cat. No.: B1276096

Technical Guide: Physical Properties of 3-
(Benzyloxy)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
(Benzyloxy)benzoyl chloride, a compound of interest in synthetic chemistry and drug
development. The information presented herein is intended to support laboratory research and
process development by providing accurate data and standardized experimental protocols.

Core Physical Properties

3-(Benzyloxy)benzoyl chloride (CAS No. 61535-46-4) is a crystalline solid at room
temperature. Its fundamental physical characteristics, the melting and boiling points, are critical
parameters for its purification, handling, and reaction setup.

Data Presentation

The quantitative physical data for 3-(Benzyloxy)benzoyl chloride are summarized in the table
below for quick reference.
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Physical Property Value Conditions
Melting Point 40-42 °C Not Specified
Boiling Point 368.7 °C 760 mmHg

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
melting and boiling points of crystalline organic compounds such as 3-(Benzyloxy)benzoyl
chloride.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid can be accurately determined using the capillary method
with either a Thiele tube apparatus or a modern digital melting point apparatus.[1][2] This
method relies on heating a small, powdered sample in a capillary tube and observing the
temperature range over which the solid transitions to a liquid.[3]

Apparatus:

o Glass capillary tubes (sealed at one end)

o Thermometer or digital temperature probe

e Heating bath (e.g., Thiele tube filled with mineral oil) or a melting point apparatus
o Mortar and pestle (for sample grinding)

Procedure:

o Sample Preparation: Ensure the 3-(Benzyloxy)benzoyl chloride sample is completely dry
and finely powdered.[1][4] Introduce a small amount of the powdered sample into the open
end of a capillary tube, ensuring a sample height of 2-3 mm.[1][2] The tube should be tapped
gently to pack the sample at the sealed bottom.[2]

e Apparatus Setup:
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o Thiele Tube: Secure the capillary tube to a thermometer using a rubber band, aligning the
sample with the thermometer bulb.[5] Immerse the assembly in the oil of the Thiele tube.

[6]7]

o Melting Point Apparatus: Insert the capillary tube into the designated slot in the apparatus.

[2]14]

e Heating and Observation:

o Begin by heating the sample at a relatively rapid rate (e.g., 4-5°C per minute) to determine
an approximate melting range.[1]

o Allow the apparatus to cool. In a subsequent, more precise determination, heat rapidly
until the temperature is about 15°C below the approximate melting point.[1][2]

o Reduce the heating rate to 1-2°C per minute.[1]

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of
melting).[1] This range is the melting point of the sample.

Boiling Point Determination: Thiele Tube Method

For determining the boiling point of an organic compound, the Thiele tube method is a common
and effective technique that requires a small amount of the substance.[8]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)

Rubber band or similar fastener
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Procedure:

o Sample Preparation: Place a small amount of 3-(Benzyloxy)benzoyl chloride into the
fusion tube.

o Apparatus Assembly: Invert a capillary tube (sealed end up) and place it inside the fusion
tube containing the sample.[5][8] Attach the fusion tube to a thermometer with a rubber band
so that the sample is level with the thermometer bulb.[5][8]

e Heating: Insert the assembly into the Thiele tube, ensuring the sample is immersed in the
heating liquid.[5][8] Gently heat the side arm of the Thiele tube.[5][8] As the temperature
rises, air trapped in the capillary tube will be expelled, seen as a stream of bubbles.[8]

o Observation and Measurement: Continue heating until a continuous and rapid stream of
bubbles emerges from the capillary tube.[8] At this point, remove the heat source and allow
the apparatus to cool.[8] The boiling point is the temperature at which the stream of bubbles
ceases and the liquid is drawn into the capillary tube.[5][8]

Visualizations

The following diagram illustrates the logical relationship between 3-(Benzyloxy)benzoyl
chloride and its key physical properties.

3-(Benzyloxy)benzoyl Chloride

Physical Properties

Melting Point Boiling Point
(40-42 °C) (368.7 °C @ 760 mmHgQ)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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